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Caulophyllogenin Caulophyllogenin
Brand Name: Vulcanchem
CAS No.: 52936-64-8
VCID: VC0190760
InChI: InChI=1S/C30H48O5/c1-25(2)13-14-30(24(34)35)19(15-25)18-7-8-21-26(3)11-10-22(32)27(4,17-31)20(26)9-12-28(21,5)29(18,6)16-23(30)33/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20+,21+,22-,23+,26-,27-,28+,29+,30+/m0/s1
SMILES:
Molecular Formula: C30H48O5
Molecular Weight: 488.7 g/mol

Caulophyllogenin

CAS No.: 52936-64-8

VCID: VC0190760

Molecular Formula: C30H48O5

Molecular Weight: 488.7 g/mol

* For research use only. Not for human or veterinary use.

Caulophyllogenin - 52936-64-8

CAS No. 52936-64-8
Product Name Caulophyllogenin
Molecular Formula C30H48O5
Molecular Weight 488.7 g/mol
IUPAC Name (4aR,5R,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-5,10-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Standard InChI InChI=1S/C30H48O5/c1-25(2)13-14-30(24(34)35)19(15-25)18-7-8-21-26(3)11-10-22(32)27(4,17-31)20(26)9-12-28(21,5)29(18,6)16-23(30)33/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20+,21+,22-,23+,26-,27-,28+,29+,30+/m0/s1
Standard InChIKey FABOBEOYNMHSHB-UAWZMHPWSA-N
Canonical SMILES CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)CO)O)C)C(=O)O)C
Synonyms (3beta,16alpha)-3,16,23-trihydroxyolean-12-en-28-oic acid
caulophyllogenin
PubChem Compound 104361
Last Modified Aug 15 2023

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